2-amino-N-(3,4-dimethylphenyl)-3-(4-nitrobenzoyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(3,4-dimethylphenyl)-3-(4-nitrobenzoyl)indolizine-1-carboxamide
• InChI: InChI=1S/C24H20N4O4/c1-14-6-9-17(13-15(14)2)26-24(30)20-19-5-3-4-12-27(19)22(21(20)25)23(29)16-7-10-18(11-8-16)28(31)32/h3-13H,25H2,1-2H3,(H,26,30)
• InChI Key: BRKMPBUSYYQUJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC=C(C=C4)[N+](=O)[O-])C
• Molecular Formula: C24H20N4O4
• Molecular Weight: 428.4 g/mol

Description

2-amino-N-(3,4-dimethylphenyl)-3-(4-nitrobenzoyl)indolizine-1-carboxamide is a chemical compound that belongs to the class of indolizine derivatives. This compound has attracted significant attention from researchers due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science.

Scientific Research Applications

• Photoluminescent Materials : A study by Outlaw et al. (2016) discussed the synthesis and properties of a class of photoluminescent materials, including 6-Amino-8-cyanobenzo[1,2-b]indolizines, which exhibit reversible pH-dependent optical properties. These materials show a dramatic blue shift in fluorescence emission when protonated, offering potential applications in sensing and imaging technologies (Outlaw et al., 2016).

• Heterocyclic Chemistry and Antitumor Activities : Bialy and Gouda (2011) explored the use of cyanoacetamide in heterocyclic chemistry, leading to the synthesis of various compounds with potential antitumor and antioxidant activities. This research highlights the versatility of similar compounds in medicinal chemistry (Bialy & Gouda, 2011).

• Synthesis and Biological Activity of Novel Arylazothiazole Disperse Dyes : Khalifa et al. (2015) synthesized novel heterocyclic aryl monoazo organic compounds, including derivatives related to the compound , demonstrating significant antioxidant, antitumor, and antimicrobial activities. These compounds were also used for dyeing polyester fibers, suggesting their utility in both biological and material sciences (Khalifa et al., 2015).

• Electrochromic Properties of Aromatic Polyamides : Liou and Chang (2008) synthesized a series of novel polyamides with properties related to electrochromism. The study demonstrates the potential of such compounds in the development of new materials with adjustable optical properties (Liou & Chang, 2008).

• Anticancer Activity of Pyrazole Derivatives : Abdellatif et al. (2014) synthesized and tested a series of pyrazolo[3,4-d]pyrimidin-4-one derivatives for their anticancer activity. This research underscores the potential of such compounds in the development of new anticancer agents (Abdellatif et al., 2014).